Cas no 2248376-62-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{1-[(2-methylpropyl)carbamoyl]piperidin-3-yl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{1-[(2-methylpropyl)carbamoyl]piperidin-3-yl}acetate
• CAS No: 2248376-62-5
• MF: C₂₀H₂₅N₃O₅
• MW: 387.42960524559
• CID: 6596086
• PubChem ID: 165732475
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{1-[(2-methylpropyl)carbamoyl]piperidin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6523106
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{1-[(2-methylpropyl)carbamoyl]piperidin-3-yl}acetate
• 2248376-62-5

• Inchi： 1S/C20H25N3O5/c1-13(2)11-21-20(27)22-9-5-6-14(12-22)10-17(24)28-23-18(25)15-7-3-4-8-16(15)19(23)26/h3-4,7-8,13-14H,5-6,9-12H2,1-2H3,(H,21,27)
• InChI Key： RFCIGPKQTDCTPB-UHFFFAOYSA-N
• SMILES： O(C(CC1CN(C(NCC(C)C)=O)CCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 387.17942091g/mol
• Monoisotopic Mass: 387.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{1-[(2-methylpropyl)carbamoyl]piperidin-3-yl}acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{1-[(2-methylpropyl)carbamoyl]piperidin-3-yl}acetate (CAS No: 2248376-62-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{1-[(2-methylpropyl)carbamoyl]piperidin-3-yl}acetate, identified by its CAS number 2248376-62-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that combines an isoindole core with a piperidine moiety. The presence of multiple functional groups, including a dioxo (or ketone) group and an acetate moiety, alongside the carbamoyl substitution on the piperidine ring, makes it a structurally intriguing molecule with potential applications in medicinal chemistry.

The synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{1-[(2-methylpropyl)carbamoyl]piperidin-3-yl}acetate involve intricate organic transformations that highlight the compound's complexity. The isoindole scaffold is known for its stability and versatility in biological systems, often serving as a key structural motif in natural products and pharmacologically active agents. The incorporation of a piperidine ring further enhances the compound's pharmacophoric potential by introducing hydrogen bonding capabilities and improving metabolic stability.

In recent years, there has been growing interest in isoindole derivatives due to their demonstrated biological activities. These compounds have been explored for their potential roles in modulating various biological pathways, including enzyme inhibition and receptor binding. The carbamoyl group in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{1-[（2-methylpropyl）carbamoyl]piperidin-3-y】acetate not only contributes to the molecule's solubility but also serves as a site for further chemical modifications, enabling the development of analogues with tailored properties.

The acetate functionality in the compound's name is another critical feature that influences its reactivity and pharmacokinetic behavior. Acetate esters are commonly found in pharmaceuticals due to their ability to enhance bioavailability while maintaining stability. The combination of these functional groups within the dioxo framework creates a molecule with multiple interaction points with biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have facilitated the virtual screening of such complex molecules to identify potential lead structures for drug development. The three-dimensional structure of 1,3-dioxo-2,3-dihydro-1H_isoindol_2-y】_（acetoxy）methyl]_（carbamoylpiperidin_3_yl】）acetate has been modeled using molecular docking techniques to predict its binding affinity to various therapeutic targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it relevant for exploring treatments in chronic diseases.

The synthesis of this compound also underscores the importance of green chemistry principles in modern pharmaceutical research. Efforts have been made to optimize synthetic routes to minimize waste and improve yield while maintaining high purity standards. Such approaches align with global initiatives aimed at sustainable drug development, ensuring that compounds like 1,3-dioxo_（acetoxy）methyl]_（carbamoylpiperidin_3_yl】）acetate can be produced efficiently without compromising environmental integrity.

The pharmacological profile of CAS No: 2248376_62_5 is currently under investigation in several preclinical studies. Researchers are particularly interested in its potential as an anti-inflammatory agent due to its structural similarity to known inhibitors of cyclooxygenase (COX) enzymes. Preliminary data suggest that derivatives of this class may offer therapeutic benefits with improved selectivity and reduced side effects compared to existing drugs.

In addition to its anti-inflammatory potential, this compound has shown promise in early-stage trials as a modulator of neurotransmitter systems. The piperidine moiety is known to interact with central nervous system receptors, suggesting possible applications in treating neurological disorders. Further research is needed to fully elucidate these effects and determine optimal dosing regimens.

The role of computational modeling in understanding the pharmacodynamics of 1，3-dioxo_（acetoxy）methyl]_（carbamoylpiperidin_3_y】）acetate cannot be overstated。 Advanced simulation techniques allow researchers to predict how the molecule will behave within different biological environments， providing insights into its mechanism of action and potential interactions with other molecules。

The development of novel pharmaceuticals often involves iterative optimization based on structural modifications。 In the case of this isoindole derivative， researchers are exploring variations in substituents such as the carbamoyl group and acetate moiety to enhance efficacy while minimizing toxicity。 These efforts are supported by high-throughput screening technologies that enable rapid testing of numerous analogues。

The future prospects for CAS No: 2248376_62_5 are promising， given its unique structural features and preliminary biological activity。 As our understanding of disease mechanisms advances， compounds like this one may find applications in precision medicine， where treatments are tailored to individual genetic profiles。 Collaborative efforts between synthetic chemists， medicinal chemists， and biologists will be essential in translating these findings into clinical benefits。